Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Summary of 1970s Clinical Study on Thiamine

Bromide

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 7019-71-8
Cat. No.: S594681

Compound Focus: Thiamine bromide

Get Quote

Aspect

Experimental Study (on cats)

Clinical Study (on humans)

Study Focus

Subjects

Dosage &
Administration

Effect on cerebral circulation and
arterial pressure [1]

Anesthetized cats [1]

5-7 mg/kg, intravenously [1]

Effect on cerebral circulation and arterial
pressure [1]

Patients with hypertensive disease
(essential hypertension) [1]

1 mL of a 6% solution, intramuscularly

[1]

| Key Findings | - Lowered tonicity of intra- and extracranial vessels [1]

¢ Increased pulsed blood volume variations in cranial vessels [1]
¢ Mild hypotensive effect [1]
e Cerebral oxygen tension linked to circulation rate [1] | - Lowered tonicity of intra- and extracranial

vessels [1]

¢ Increased pulsed blood volume variations in cranial vessels [1]

¢ Pronounced but mild hypotensive effect [1] | | Measurement Techniques | - Cerebral blood flow

circulation rate [1]

o Total arterial pressure [1]
¢ Polarographic measurement of brain tissue oxygen tension [1]

e Pressure in brain's venous vessels [1] | - Rheoencephalographic (REG) readings [1]
e Overall arterial pressure [1] |
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Thiamine's Core Mechanisms of Action

The following diagram illustrates the key biochemical and physiological roles of thiamine that form the basis

for its clinical effects, including those observed in the 1970s study.
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Diagram of thiamine's biochemical pathways and physiological effects. The therapeutic potential of thiamine

is rooted in its two primary modes of action [2]:
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e Coenzyme Role: Its active form, Thiamine Diphosphate (TPP), is an essential coenzyme in glucose
metabolism, critical for cellular energy (ATP) production and the synthesis of key molecules like the
neurotransmitter acetylcholine [3] [2].

¢ Non-Coenzyme Role: Emerging research suggests thiamine and its derivatives may directly
participate in cell signaling, including the regulation of acetylcholine function at synapses, which could
influence vascular tone and gut motility [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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